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Compound of Interest

Compound Name: 5-Methoxy-alpha-methyltryptamine

Cat. No.: B072275 Get Quote

Essential Safety and Handling Guide for 5-Methoxy-
alpha-methyltryptamine
This document provides critical safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 5-Methoxy-alpha-methyltryptamine
(5-MeO-αMT). The following procedural guidance is intended to ensure safe handling, storage,

and disposal of this potent psychoactive compound.

Chemical Identifier:

Chemical Name: 5-Methoxy-alpha-methyltryptamine[1]

CAS Number: 1137-04-8[1][2][3]

Molecular Formula: C12H16N2O[1][2]

Appearance: Crystalline solid[2]

Primary Hazards: 5-Methoxy-alpha-methyltryptamine is a hazardous substance that requires

careful handling. The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.

Acute Toxicity: Harmful if inhaled or swallowed.[4]
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Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

Regulatory Status: In the United States, the Drug Enforcement Administration (DEA)

considers 5-MeO-αMT a controlled substance analogue.[5] It is a scheduled or prohibited

substance in several other countries.[5]

Personal Protective Equipment (PPE)
All personnel must use the following personal protective equipment when handling 5-MeO-

αMT. This equipment should be donned before entering the designated handling area and

doffed before exiting.

Protection Type Specification Rationale

Respiratory
NIOSH-approved full-face

respirator.[4]

To prevent inhalation of

airborne particles, which is a

primary exposure route.

Harmful if inhaled.

Eye & Face

Tightly fitting safety goggles

with side shields or a full-face

respirator.[4]

Protects against splashes and

airborne particles, preventing

serious eye irritation.[3]

Hand

Double-gloving with chemical-

resistant gloves (e.g., nitrile),

both inner and outer layers.[6]

[7]

Prevents skin contact and

absorption. The substance is a

known skin irritant.[3]

Body

Chemical-resistant disposable

coverall or lab coat worn over

personal clothing.[4][8]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Feet

Closed-toe shoes, preferably

chemical-resistant safety

boots.

Protects feet from spills and

falling objects in the laboratory

environment.

Operational Plan: Step-by-Step Handling Protocol
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All handling of 5-MeO-αMT must be performed within a certified chemical fume hood to

minimize inhalation exposure.[9]

1. Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.
Assemble all necessary equipment (e.g., spatulas, weighing paper, glassware, solvents) and
place it inside the fume hood.
Don all required PPE as specified in the table above.
Have an emergency spill kit readily accessible.

2. Aliquoting and Weighing:

Perform all manipulations of the solid compound, including weighing, inside the fume hood to
contain dust.[9]
Use anti-static weighing dishes to prevent dispersal of the fine powder.
Handle the substance gently to minimize dust generation.[8][9]

3. Dissolution and Use:

If preparing a solution, add the solvent to the vessel containing the pre-weighed 5-MeO-αMT
slowly to avoid splashing.
Keep all containers tightly sealed when not in immediate use.[9]
Do not eat, drink, or smoke in the handling area.[4][9]

4. Post-Handling Decontamination:

Decontaminate all surfaces and equipment within the fume hood using an appropriate
solvent (e.g., ethanol, isopropanol) followed by a cleaning agent.
Carefully remove and dispose of all single-use items, including gloves and weighing paper,
into the designated hazardous waste container.
Wash hands and any exposed skin thoroughly with soap and water after completing work
and removing PPE.[4][8]

Storage and Disposal Plan
Storage:
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Security: The substance must be stored in a securely locked cabinet or safe to prevent

unauthorized access.[3][9]

Conditions: Keep the container tightly closed in a dry, well-ventilated area.[9] For long-term

stability, store at -20°C.[2]

Atmosphere: For sensitive applications, storing under an inert atmosphere is recommended.

[9]

Labeling: The container must be clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Disposal:

Waste Segregation: Segregate waste into "solid" (e.g., contaminated gloves, wipes,

plasticware) and "liquid" (e.g., unused solutions, solvent rinses) streams.

Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for hazardous

waste.

Regulatory Compliance: All waste must be disposed of through an approved hazardous

waste disposal facility.[3][4] Adhere strictly to all local, regional, and national regulations.

Environmental Protection: Do not allow the substance or its waste to enter sewers or

waterways.
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Caption: Workflow for safe handling of 5-Methoxy-alpha-methyltryptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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